Cas no 2172626-57-0 (3-(3-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde)

• Product Name: 3-(3-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde
• CAS No: 2172626-57-0
• MF: C₇H₉ClO₃S
• MW: 208.662560224533
• CID: 5881673
• PubChem ID: 165588227
• Update Time: 2025-10-31

3-(3-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde
• 2172626-57-0
• EN300-1619997

• Inchi： 1S/C7H9ClO3S/c8-3-1-2-7(4-9)5-12(10,11)6-7/h1,3-4H,2,5-6H2/b3-1+
• InChI Key： IVAWPCDLQMLHNT-HNQUOIGGSA-N
• SMILES： Cl/C=C/CC1(C=O)CS(C1)(=O)=O

Computed Properties

• Exact Mass: 207.9960930g/mol
• Monoisotopic Mass: 207.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.6Ų

Additional information on 3-(3-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde

Professional Introduction to Compound with CAS No. 2172626-57-0 and Product Name: 3-(3-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde

The compound with the CAS number 2172626-57-0 and the product name 3-(3-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their unique structural properties and potential biological activities. The presence of a chloropropenyl group and a dioxothietane core in its molecular structure imparts distinct reactivity and functional characteristics, making it a valuable scaffold for further chemical modifications and drug discovery applications.

In recent years, there has been a growing interest in thietane derivatives as they exhibit a wide range of pharmacological effects. The specific configuration of the 1,1-dioxo moiety within the thietane ring system enhances the compound's ability to interact with biological targets, thereby opening up possibilities for therapeutic intervention. This compound's synthesis involves intricate organic transformations, including cyclization and functional group interconversions, which highlight the synthetic prowess required to develop such molecules.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have been exploring its utility in creating novel inhibitors for various enzymes and receptors implicated in human diseases. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. The 3-chloroprop-2-enyl substituent plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its binding affinity and selectivity.

The structural motif of thietane is particularly noteworthy due to its stability and versatility in forming hydrogen bonds and hydrophobic interactions with biological targets. This makes it an attractive scaffold for designing molecules that can effectively penetrate cellular membranes and reach their intended sites of action. Furthermore, the dioxo group introduces a polar region into the molecule, which can enhance solubility and bioavailability—critical factors for pharmaceutical efficacy.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular docking studies have been conducted using this compound as a template to identify potential binding pockets on target proteins. These studies suggest that it may interact with residues critical for substrate recognition, thereby inhibiting enzyme function. Such insights are invaluable for guiding medicinal chemists in optimizing lead compounds for clinical development.

The synthesis of 3-(3-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde also underscores the importance of green chemistry principles in modern drug development. Efforts have been made to employ catalytic methods and solvent systems that minimize waste and energy consumption without compromising yield or purity. This aligns with global initiatives to promote sustainable practices in chemical manufacturing, ensuring that pharmaceutical production remains environmentally responsible.

From a commercial perspective, this compound represents an opportunity for companies specializing in fine chemicals and custom synthesis services. Its unique structure and potential therapeutic applications make it an attractive candidate for licensing agreements or further research collaborations. Academic institutions and biotech firms are particularly interested in accessing high-quality samples for preclinical studies, which could ultimately lead to new treatments for unmet medical needs.

The future directions for research on this compound include exploring its role in combination therapies, where it might be paired with other agents to achieve synergistic effects. Additionally, investigating its pharmacokinetic properties will be essential to determine whether it can be developed into a viable drug candidate. Techniques such as mass spectrometry, nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography will be instrumental in elucidating its structure-function relationships.

In conclusion, 3-(3-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde (CAS No. 2172626-57-0) stands as a testament to the ingenuity of modern chemical synthesis and its potential impact on medicine. Its unique structural features offer multiple avenues for exploration in drug discovery, while its synthetic accessibility ensures that researchers can readily modify it to suit specific needs. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play a pivotal role in addressing some of today's most pressing health challenges.